Cas no 4107-98-6 (N,N-Diisopropylaniline)

• Product Name: N,N-Diisopropylaniline
• CAS No: 4107-98-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00048277
• CID: 44753
• PubChem ID: 24867307
• Update Time: 2025-05-21

N,N-Diisopropylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-Diisopropylaniline
• N,N-di(propan-2-yl)aniline
• CAS-4107-98-6
• diisopropylphenyl amine
• Benzenamine, N,N-bis(1-methylethyl)-
• 4107-98-6
• UNII-KEP9PKA41K
• KEP9PKA41K
• NS00124212
• N,N-bis(propan-2-yl)aniline
• MFCD00048277
• N,N-BIS(1-METHYLETHYL)BENZENAMINE
• N,N-Dsopropylanlne
• BIDD:GT0543
• A853397
• N,N-Diisopropylaniline, 97%
• SCHEMBL141145
• NCGC00255920-01
• AS-57730
• CS-0154206
• N,N-DIISOPROPYLBENZENAMINE
• DTXSID8042189
• J-523244
• n,n-diisopropyl-aniline
• CHEMBL3185705
• Q27894658
• AKOS005146336
• SY031997
• Tox21_301373
• FT-0635134
• S10663
• DTXCID6022189
• aniline, N,N-di-isopropyl-
• aniline, N,N-diisopropyl-
• DB-007720

• MDL： MFCD00048277
• Inchi： 1S/C12H19N/c1-10(2)13(11(3)4)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： OVSARSKQWCLSJT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.15175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.91 g/mL at 25 °C(lit.)
• Melting Point: -45°C (estimate)
• Boiling Point: 95-96 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.519(lit.)
• PSA: 3.24000
• LogP: 3.30980
• Sensitiveness: Light Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Diisopropylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Other Chemical Reagents

Additional information on N,N-Diisopropylaniline

N,N-Diisopropylaniline: A Comprehensive Overview

N,N-Diisopropylaniline, also known by its CAS number 4107-98-6, is a versatile organic compound with significant applications in various industries. This compound is a derivative of aniline, where the amino group (-NH₂) is substituted with two isopropyl groups, resulting in the structure N,N-Diisopropylaniline. The compound is widely recognized for its unique chemical properties and its role as a precursor in the synthesis of advanced materials and pharmaceuticals.

The CAS No. 4107-98-6 designation uniquely identifies N,N-Diisopropylaniline in chemical databases, ensuring consistency and accuracy in scientific communication. Recent studies have highlighted its potential in the development of novel materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength.

In terms of physical properties, N,N-Diisopropylaniline exhibits a melting point of approximately 55°C and a boiling point around 195°C under standard conditions. Its solubility in organic solvents like dichloromethane and toluene makes it highly suitable for use in various chemical reactions, including those requiring precise control over reaction conditions. The compound's stability under normal storage conditions further enhances its utility in industrial applications.

Chemically, N,N-Diisopropylaniline is known for its nucleophilic aromatic substitution reactivity, which has been extensively studied in recent years. Scientists have utilized this property to develop efficient synthetic routes for complex molecules, including those with potential pharmacological activity. For instance, researchers have employed N,N-Diisopropylaniline as an intermediate in the synthesis of novel antibiotics and anticancer agents, showcasing its importance in drug discovery.

The application of N,N-Diisopropylaniline extends beyond pharmaceuticals into the realm of materials science. Recent advancements have demonstrated its role in the creation of conductive polymers, which are critical components in modern electronics and energy storage devices. By incorporating N,N-Diisopropylaniline into polymer frameworks, scientists have achieved enhanced electrical conductivity and improved device performance.

In addition to its industrial applications, N,N-Diisopropylaniline has gained attention for its role in green chemistry initiatives. Researchers have explored methods to synthesize this compound using environmentally friendly techniques, such as catalytic hydrogenation and biocatalytic processes. These approaches not only reduce the environmental footprint but also align with global efforts to promote sustainable chemical practices.

Recent studies have also focused on the toxicological profile of N,N-Diisopropylaniline, particularly its potential impact on human health and the environment. While preliminary findings suggest low toxicity under normal exposure conditions, ongoing research aims to provide a comprehensive understanding of its safety profile to ensure responsible use across various applications.

In conclusion, N,N-Diisopropylaniline (CAS No. 4107-98-6) stands as a pivotal compound in contemporary chemistry due to its diverse applications and promising research outcomes. Its role as a precursor in material synthesis, pharmaceutical development, and green chemistry underscores its significance in advancing scientific innovation while maintaining environmental sustainability.